Methyl 3-(4-methylbenzenesulfonamido)benzoate

• CAS No.: 173436-66-3
• Product Name: Methyl 3-(4-methylbenzenesulfonamido)benzoate
• Molecular Formula: C15H15NO4S
• Molecular Weight: 305.4 g/mol
• IUPAC Name: methyl 3-[(4-methylphenyl)sulfonylamino]benzoate
• Standard InChI: InChI=1S/C15H15NO4S/c1-11-6-8-14(9-7-11)21(18,19)16-13-5-3-4-12(10-13)15(17)20-2/h3-10,16H,1-2H3
• Standard InChIKey: CVKBYFCJQSPBOI-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC(=C2)C(=O)OC
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC(=C2)C(=O)OC
• Appearance: Solid powder
• Description: MSAB is a selective inhibitor of Wnt/β-catenin signaling. MSAB shows potent anti-tumor effects selectively on Wnt-dependent cancer cells in vitro and in mouse cancer models. MSAB binds to β-catenin, promoting its degradation, and specifically downregulates Wnt/β-catenin target genes.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: methyl 3-(((4-methylphenyl)sulfonyl)amino)benzoate
• Reference: 1: Hwang SY, Deng X, Byun S, Lee C, Lee SJ, Suh H, Zhang J, Kang Q, Zhang T, Westover KD, Mandinova A, Lee SW. Direct Targeting of β-Catenin by a Small Molecule Stimulates Proteasomal Degradation and Suppresses Oncogenic Wnt/β-Catenin Signaling. Cell Rep. 2016 Jun 28;16(1):28-36. doi: 10.1016/j.celrep.2016.05.071. Epub 2016 Jun 16. PubMed PMID: 27320923; PubMed Central PMCID: PMC4957947.
• PubChem Compound: 1159052
• Last Modified: Nov 11 2021